Cas no 2171393-36-3 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid)
4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
- 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid
- 2171393-36-3
- EN300-1579866
-
- Inchi: 1S/C26H32N2O5/c1-16(2)23(13-24(29)27-14-17(3)12-25(30)31)28-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17?,23-/m0/s1
- InChI Key: WVJAYTMOLPPJBC-VXLWULRPSA-N
- SMILES: O(C(N[C@@H](CC(NCC(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1579866-0.05g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1579866-0.1g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1579866-0.25g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1579866-0.5g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1579866-1.0g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1579866-2.5g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1579866-5.0g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1579866-10.0g |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1579866-50mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1579866-100mg |
4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid |
2171393-36-3 | 100mg |
$2963.0 | 2023-09-24 |
4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
Introduction to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid (CAS No. 2171393-36-3)
The compound 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid, identified by its CAS number 2171393-36-3, represents a significant advancement in the field of medicinal chemistry. This intricate molecule, featuring a complex structural framework, has garnered considerable attention due to its potential applications in therapeutic development. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a stereogenic center at the 3S position underscores its synthetic complexity and biological relevance.
Recent research in the domain of peptidomimetics and protease inhibition has highlighted the importance of incorporating unnatural amino acids and functionalities into drug candidates. The structure of this compound incorporates elements that mimic natural amino acid sequences while introducing modifications that enhance binding affinity and metabolic stability. Specifically, the Fmoc moiety is a widely used protecting group in peptide synthesis, facilitating controlled assembly of peptide chains. Its incorporation into this molecule suggests potential applications in the synthesis of novel peptides or peptidomimetics designed to interact with biological targets.
The stereochemistry at the 3S position is particularly noteworthy, as enantiopure compounds often exhibit improved pharmacological profiles due to enhanced selectivity and reduced off-target effects. This feature aligns with the growing trend in drug discovery toward chiral molecules that can interact selectively with biological receptors or enzymes. The 4-methylpentanamido and 3-methylbutanoic acid moieties contribute to the compound's solubility and bioavailability, critical factors in pharmaceutical development.
Advances in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Molecular docking studies indicate that this compound may interact with proteases or other enzymes involved in critical biological pathways. For instance, its structural features could allow it to inhibit enzymes implicated in inflammation or cancer progression. Preliminary in vitro assays have shown promising results, suggesting that derivatives of this compound may exhibit potent activity against relevant targets.
The role of fluorene-based derivatives in medicinal chemistry cannot be overstated. The fluorene scaffold is known for its rigidity and hydrophobicity, which can enhance binding interactions with biological macromolecules. In this context, the 9H-fluoren-9-ylmethoxycarbonyl group not only serves as a synthetic handle but also contributes to the overall pharmacophore of the molecule. This design approach has been successfully applied in the development of kinase inhibitors and other small-molecule drugs.
One of the most exciting aspects of this compound is its potential as a building block for larger drug candidates. By serving as a precursor in multi-step synthetic routes, it could be used to generate libraries of analogs for high-throughput screening. Such an approach would allow researchers to rapidly identify lead compounds with optimized pharmacokinetic and pharmacodynamic properties. The growing interest in fragment-based drug design further underscores the value of such versatile intermediates.
The synthesis of this compound presents unique challenges due to its complex architecture. However, recent innovations in solid-phase peptide synthesis (SPPS) and continuous-flow chemistry have made it feasible to produce such molecules on a scalable basis. These advancements have significantly reduced production costs and improved yields, making it more practical to explore their therapeutic potential.
In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid (CAS No. 2171393-36-3) exemplifies the cutting edge of medicinal chemistry research. Its sophisticated design offers a promising platform for developing novel therapeutics targeting a wide range of diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery efforts worldwide.
2171393-36-3 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)